5-Bromopyridazin-4-amine

• IUPAC Name: 5-bromopyridazin-4-amine
• InChI: InChI=1S/C4H4BrN3/c5-3-1-7-8-2-4(3)6/h1-2H,(H2,6,7)
• InChI Key: KYXLLQKHVRNCCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=N1)Br)N
• Molecular Formula: C4H4BrN3
• DSSTOX Substance ID: DTXSID80733480
• Molecular Weight: 174.00 g/mol
• CAS RN: 55928-90-0

Description

5-Bromopyridazin-4-amine is a chemical compound with the molecular formula C4H4BrN3. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 5-Bromopyridazin-4-amine consists of a six-membered ring with two nitrogen atoms at positions 1 and 3.

Physical And Chemical Properties Analysis

5-Bromopyridazin-4-amine is a solid substance. It has a molecular weight of 174. The compound should be stored in a dark place, in an inert atmosphere, at 2-8°C.

Scientific Research Applications

Copper Catalysis in Amination

One significant application of 5-Bromopyridazin-4-amine is demonstrated in a study focusing on the amination of aryl halides using copper catalysis. This process effectively transforms bromopyridine into aminopyridine under mild conditions, highlighting the versatility of 5-Bromopyridazin-4-amine in catalytic reactions (Lang et al., 2001).

Palladium-Catalyzed Reactions

Another application is found in the field of palladium-catalyzed aminocarbonylation. This process involves the transformation of derivatives of 5-Bromopyridazin-4-amine in the presence of various amines, indicating its reactivity and potential in creating diverse chemical structures (Takács et al., 2012).

Chemoselective Amination

The chemoselective amination of compounds like 5-Bromopyridazin-4-amine is also a key area of research. Studies demonstrate efficient amination using palladium-Xantphos complexes, which yield high-quality amino-substituted products, essential for further chemical synthesis (Ji et al., 2003).

Suzuki Cross-Coupling Reaction

The Suzuki cross-coupling reaction is another notable application, used for synthesizing novel pyridine derivatives from 5-Bromopyridazin-4-amine. This method shows its utility in creating compounds with potential biological activities (Ahmad et al., 2017).

Microwave Irradiation in Chemical Synthesis

5-Bromopyridazin-4-amine is also used in methods involving microwave irradiation for the efficient preparation of disubstituted aminopyridazines, indicating its role in modern, rapid synthesis techniques (Schmitt et al., 2006).

Large Scale Synthesis

In large-scale chemical production, compounds like 5-Bromopyridazin-4-amine are used as intermediates, demonstrating their scalability and industrial relevance. For instance, its derivative, 5-Bromo-2-nitropyridine, has been synthesized on a large scale via hydrogen peroxide oxidation (Agosti et al., 2017).

Safety and Hazards

5-Bromopyridazin-4-amine is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

While specific future directions for 5-Bromopyridazin-4-amine are not mentioned in the search results, it’s worth noting that pyrimidines have been suggested for development as anti-inflammatory agents. The detailed structure-activity relationship (SAR) analysis provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.

Synthesis routes and methods

Procedure details

Bromination of pyridazin-4-ylamine was performed in the same manner as for the preparation of 4-amino-3-bromo-2,6-dimethylpyridine. Chromatography on SiO2 (20% ethyl acetate in hexanes to 100% ethyl acetate, gradient, followed by 2% methanol in ethyl acetate) yielded 4-amino-3-bromopyridazine (first eluting: 15% yield) and 4-amino-5-bromopyridazine (second eluting: 5% yield) as tan solids.